Cas no 50402-70-5 (sodium methoxyacetate)

sodium methoxyacetate Properties

Names and Identifiers

• sodium methoxyacetate
• sodium,2-methoxyacetate
• Acetic acid, 2-methoxy-, sodium salt (1:1)
• Acetic acid, methoxy-, sodium salt
• Methoxyacetic acid sodium salt
• EINECS 256-578-1
• AKOS003052999
• AKOS022190862
• NS00089397
• Methoxy-acetic acid, sodium salt
• Q27225411
• sodium;2-methoxyacetate
• Acetic acid, 2-methoxy-, sodium salt
• SCHEMBL630881
• 50402-70-5
• DTXSID60885911
• CHEBI:132096
• +Expand

• InChIKey： CEWQOBFWNPUNRO-UHFFFAOYSA-M
• Inchi： InChI=1S/C3H6O3.Na/c1-6-2-3(4)5;/h2H2,1H3,(H,4,5);/q;+1/p-1
• SMILES： COCC(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 112.01365
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 112.014
• Heavy Atom Count: 7
• Complexity: 54.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.36
• Boiling Point: 201°C at 760 mmHg
• Flash Point: 94°C